Cas no 68351-39-3 (8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1-benzazepine)

8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1-benzazepine structure
68351-39-3 structure
Product Name:8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1-benzazepine
CAS No:68351-39-3
MF:C16H15F2N
MW:259.29381108284
CID:2798878
PubChem ID:3052037
Update Time:2025-04-21

8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1-benzazepine Chemical and Physical Properties

Names and Identifiers

    • 68351-39-3
    • 1H-1-Benzazepine, 8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-
    • AE-641/30114041
    • SCHEMBL4871417
    • Oprea1_717613
    • DTXSID70388867
    • 8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1-benzazepine
    • Inchi: 1S/C16H15F2N/c17-12-5-3-11(4-6-12)14-2-1-9-19-16-10-13(18)7-8-15(14)16/h3-8,10,14,19H,1-2,9H2
    • InChI Key: RUPZWPDUIMGBAS-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)NCCCC2C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 259.11725581g/mol
  • Monoisotopic Mass: 259.11725581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 12Ų
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